4-({2-[(2-Cyanobenzyl)sulfanyl]-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl}methyl)benzoic acid

• CAS No.: 688347-51-5
• Product Name: 4-({2-[(2-Cyanobenzyl)sulfanyl]-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl}methyl)benzoic acid
• Molecular Formula: C22H15N3O3S2
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 4-[[2-[(2-cyanophenyl)methylsulfanyl]-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoic acid
• Standard InChI: InChI=1S/C22H15N3O3S2/c23-11-16-3-1-2-4-17(16)13-30-22-24-18-9-10-29-19(18)20(26)25(22)12-14-5-7-15(8-6-14)21(27)28/h1-10H,12-13H2,(H,27,28)
• Standard InChIKey: UWWSCLNCHCROLL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)C(=O)O)SC=C3)C#N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)C(=O)O)SC=C3)C#N
• Appearance: Solid powder
• Description: SPL-334 is an inhibitor of S-nitrosoglutathione reductase. SPL-334 prevents weight loss, attenuating lung inflammation and fibrosis in a bleomycin injury model of interstitial lung disease in mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-((2-((2-cyanobenzyl)thio)-4-oxothieno(3,2-d)pyrimidin-3(4H)-yl)methyl)benzoic acid; SPL-334
• Reference: 1: Luzina IG, Lockatell V, Todd NW, Kopach P, Pentikis HS, Atamas SP. Pharmacological In Vivo Inhibition of S-Nitrosoglutathione Reductase Attenuates Bleomycin-Induced Inflammation and Fibrosis. J Pharmacol Exp Ther. 2015 Oct;355(1):13-22. doi: 10.1124/jpet.115.224675. Epub 2015 Jul 24. PubMed PMID: 26209236.
• PubChem Compound: 3651705
• Last Modified: Nov 11 2021